N-isopropyl-N-(3,4-methylenedioxyphenyl)thiourea

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-1-propan-2-ylthiourea
• InChI: InChI=1S/C11H14N2O2S/c1-7(2)13(11(12)16)8-3-4-9-10(5-8)15-6-14-9/h3-5,7H,6H2,1-2H3,(H2,12,16)
• InChI Key: DTIZKPOCYQTQOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC2=C(C=C1)OCO2)C(=S)N

Description

N-isopropyl-N-(3,4-methylenedioxyphenyl)thiourea is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution consisting of 45 ml. of dioxane and 200 ml. of water is added 27 grams of sodium hydroxide and the whole stirred until complete solution takes place. To this solution is added 17 grams of N-isopropyl-N-(3,4-methylenedioxyphenyl)-N'-benzoyl thiourea. The resulting mixture is heated to reflux for 48 hours and then cooled to 15°C. The resulting white solid is crystallized from benzene to obtain N-isopropyl-N-(3,4-methylenedioxyphenyl)-thiourea melting at 149°-151°C.